Cas no 2137917-24-7 (4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine)

• Product Name: 4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine
• CAS No: 2137917-24-7
• MF: C₈H₁₂N₆S
• MW: 224.286078453064
• CID: 5893735
• PubChem ID: 165457870
• Update Time: 2025-05-19

4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine
• EN300-738100
• 2137917-24-7

• Inchi： 1S/C8H12N6S/c1-10-2-6-3-14(13-12-6)4-7-5-15-8(9)11-7/h3,5,10H,2,4H2,1H3,(H2,9,11)
• InChI Key： YRJPOGSXUUDBBF-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CN1C=C(CNC)N=N1

Computed Properties

• Exact Mass: 224.08441558g/mol
• Monoisotopic Mass: 224.08441558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 110Ų

Additional information on 4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine

Introduction to 4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine and Its Significance in Modern Chemical Biology

4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine, identified by its CAS number 2137917-24-7, represents a compound of considerable interest in the field of chemical biology. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The compound’s unique chemical architecture, incorporating both thiazole and triazole moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural composition of 4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine is notable for its multifaceted functional groups. The presence of a methylamino substituent on the triazole ring introduces a basic nitrogen atom, which can participate in hydrogen bonding and salt formation. This feature is particularly relevant in the design of bioactive molecules that require interaction with biological targets such as enzymes and receptors. Additionally, the thiazole core is a well-established scaffold in pharmaceuticals, known for its stability and ability to modulate biological pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of complex molecules like 4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against various therapeutic targets. For instance, preliminary simulations indicate potential interactions with enzymes involved in inflammatory pathways, making it a candidate for further investigation in the development of anti-inflammatory agents. These findings align with the growing emphasis on structure-based drug design approaches.

The synthesis of 4-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)-1,3-thiazol-2-amine presents unique challenges due to its complex connectivity. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in forming the carbon-carbon bonds required for its synthesis. These techniques not only enhance efficiency but also improve yield rates, making large-scale production more feasible.

In the realm of drug discovery, the ability to rapidly screen large libraries of compounds is crucial for identifying lead candidates. High-throughput screening (HTS) technologies have been employed to assess the activity of 4-(4-{[ methylamino)methyl]-1H - 1 , 2 , 3 - tri az ol - 1 - yl } me thyl ) - 1 , 3 - thiaゾl - 2 - am ine against a diverse array of biological targets. Initial results from these screens have been promising, highlighting its potential as a starting point for further optimization. Such rapid assessment tools are indispensable in modern pharmaceutical research.

The role of thiazole derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into the thiazole scaffold often enhances bioactivity and selectivity. In this context,4-( { [ methylamino)m ethyl ] - 1 H - 1 , 2 , 3 - tri az ol - 1 - yl } me thyl ) - 1 , 3 - thiaゾl - 2 - am ine represents an exciting avenue for exploring novel therapeutic agents.

Furthermore,CAS no2137917247 serves as a critical identifier for researchers working with this compound. Accurate nomenclature ensures seamless communication across scientific disciplines and facilitates database searches for related literature and patents. This standardized approach is essential for collaborative research efforts aimed at advancing our understanding of complex biochemical interactions.

The future prospects for 4-( { [ methylamino)m ethyl ] - 1 H - 1 , 2 , 3 - tri az ol - 1 yl } me thyl ) - 1 , 3 thiaゾl am ine are bright given its promising preclinical data and structural features conducive to drug development. Ongoing studies are focused on optimizing its pharmacokinetic properties and exploring its potential in vivo effects. As computational methods continue to evolve,the ability to predict and validate biological activity with greater accuracy will further accelerate the translation of such compounds from bench to bedside.

In conclusion,CAS no21379 l7247 refers to a compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features,including the presence of both thiazole and triazole moieties, make it an attractive candidate for further exploration. With advancements in synthetic chemistry,computational modeling, and high-throughput screening technologies,the future looks promising for harnessing this molecule’s therapeutic potential.